Cas no 110235-37-5 (2-Pyrimidinamine,4-ethoxy-N-phenyl-)

• Product Name: 2-Pyrimidinamine,4-ethoxy-N-phenyl-
• CAS No: 110235-37-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 128752
• PubChem ID: 15615513
• Update Time: 2025-04-18

2-Pyrimidinamine,4-ethoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-ethoxy-N-phenyl-
• 2-Pyrimidinamine,4-ethoxy-N-phenyl-(9CI)
• 4-Ethoxy-N-phenyl-2-pyrimidinamine
• 110235-37-5
• 4-ethoxy-N-phenylpyrimidin-2-amine

• Inchi： 1S/C12H13N3O/c1-2-16-11-8-9-13-12(15-11)14-10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,13,14,15)
• InChI Key： XYDDLCRPDKACKW-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=NC(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.10599
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04
• LogP: 2.69190